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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284

Essential Safety and Handling Guide for
Codlemone

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Codlemone. It offers procedural, step-by-step
guidance on personal protective equipment, operational plans, and disposal methods to ensure
laboratory safety and proper chemical handling.

Personal Protective Equipment (PPE)

When handling Codlemone, particularly in its concentrated or aerosol forms, wearing
appropriate Personal Protective Equipment (PPE) is essential to minimize exposure and
ensure personal safety.[1][2][3] The recommended PPE includes:

o Gloves: Use chemical-resistant gloves.[4] Vinyl, latex, or rubber gloves are recommended for
continuous handling.[5] Always wash gloves thoroughly before removing them.[1]

o Eye Protection: Wear protective eyewear, such as chemical goggles or shielded safety
glasses, to prevent eye contact.[4][5] In situations with a higher risk of splashing, a full face
shield may be appropriate.[1]

e Body Protection: Under normal use conditions, specific body protection is not generally
required.[4] However, for handling larger quantities or in situations with a risk of significant
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skin contact, wearing suitable protective clothing or a chemical-resistant apron is
recommended.[2][5]

» Respiratory Protection: Respiratory protection is not typically necessary under normal use
conditions with adequate ventilation.[4][5] However, if working in a confined or poorly
ventilated area, avoid breathing in vapors.[4][6] If a respirator is needed, ensure it is properly
fitted and maintained.[7]

Quantitative Data for Codlemone

The following table summarizes the available quantitative data for Codlemone and its

formulations.
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Property

Value and Interpretation

Chemical Identity

Chemical Name

(E,E)-8,10-dodecadien-1-0l[8]

Synonyms

Codlelure, Codling moth pheromone][8]

CAS Number

33956-49-9[9]

Molecular Formula

C12H220[9]

Molecular Weight

182.3025 g/mol [9]

Physical Properties

Physical State

Yellow liquid or solid, depending on the

temperature.[8]

Odor

Fatty, Waxy, Green/Grassy|[5]

Hazard Information

GHS Classification

Acute toxicity, oral (Category 4), H302; Skin
corrosion/irritation (Category 2), H315; Serious
eye damage/eye irritation (Category 2A), H319;
Specific target organ toxicity, single exposure;
Respiratory tract irritation (Category 3), H335.[9]

EPA Toxicity Category

Il - CAUTION[4][6]

Exposure Limits

Codlemone

No personal exposure limits have been
established.[5]

1,1,1,2-Tetrafluoroethane (propellant)

AIHA WEEL (United States 5/2010) TWA 1000
ppm 8 hours.[6]

Stability & Reactivity

Stability

The product is stable. The pheromone is

sensitive to heat and light.[4][6]
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| fibilit Strong oxidizing agents. Canisters are sensitive
ncompatibili
P Y to heat or open flame.[4][6]

Combustion may produce Hydrogen fluoride,
Hazardous Decomposition carbon oxides, fluorocarbons, carbonyl fluoride,

and halogenated compounds.[6]

Safe Handling and Operational Workflow

Following a structured workflow is critical for the safe handling of Codlemone in a laboratory
setting. This includes preparation, handling, and post-handling procedures.
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Preparation

Review Safety Data Sheet (SDS)

;

Ensure adequate ventilation

;

Don appropriate Personal Protective Equipment (PPE)

Hanglling

Avoid contact with skin and eyes

;

Avoid breathing vapors

;

Keep away from heat, sparks, and open flames

I
]
Post—l—%ndling

Wash hands thoroughly with soap and water

;

Clean contaminated surfaces with detergent and water

;

Store in a cool, dry place away from light

;

Dispose of waste according to regulations

Click to download full resolution via product page

Workflow for the safe handling of Codlemone.

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of accidental exposure to
Codlemone.

o Eye Contact: The pheromone is mildly irritating to the eyes.[4][6] Propellants in aerosol forms
can cause freeze burns.[4][6]

o Immediately hold the eyes open and rinse slowly and gently with water for 15-20 minutes.

[6]
o If contact lenses are worn, remove them after the first five minutes and continue rinsing.[6]
o Seek medical attention or contact a Poison Control Center for advice.[6]

o Skin Contact: Codlemone is moderately irritating to the skin.[4][6]

o

Take off contaminated clothing immediately.[6]

[e]

Rinse the skin with plenty of water for 15-20 minutes.[6]

(¢]

Wash the affected area thoroughly with soap and water.[5]

[¢]

If irritation persists, seek medical advice.[5]
e Inhalation:
o Move the person to fresh air.[6]

o If the person is not breathing, call 911 or an ambulance and administer artificial
respiration.[6]

¢ Ingestion: Ingestion is not considered a likely route of exposure due to the product's form.[6]
However, it is harmful if ingested.[6]

o

Rinse the mouth with water.[9]

[¢]

Never give anything by mouth to an unconscious person.[9]

[¢]

Call a doctor or Poison Control Center for treatment advice.[6]
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Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Hold eyes open and rinse with water for 15-20 minutes Rinse mouth with water

Remove contaminated clothing Move to fresh air

If not breathing, give artificial respiration and call 911

Remove contact lenses after 5 minutes Rinse skin with plenty of water for 15-20 minutes Call Poison Control Center or seek medical advice

Seek medical advice

Wash with soap and water

Seek medical advice if irritation persists

Click to download full resolution via product page
First aid decision-making for Codlemone exposure.

Disposal Plan

Proper disposal of Codlemone and related materials is essential to prevent environmental

contamination.
e Unused Product and Contaminated Materials:

For spills, use absorbent materials like vermiculite or cat litter to contain the spill.[6]

[¢]

The collected residue should be placed in a suitable container for disposal.[6]

[e]

o

Dispose of wastes resulting from the use of this product at an approved waste disposal
facility.[5]

Follow all applicable federal, state, and local regulations for disposal.[6]

o

o Empty Containers and Used Dispensers:
o Do not reuse or refill empty containers.[4][6]

o Used dispensers and empty containers should be wrapped in newspaper, placed in a
garbage bag, and discarded in the trash or at an approved waste disposal facility.[4][6]
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o Do not puncture or incinerate aerosol cans.[6] If the can is empty, it may be offered for
recycling.[6]

Experimental Protocols

Codlemone is extensively used in research, particularly in studies of insect behavior and pest
management. Below are summaries of common experimental methodologies.

Field Trapping Experiments:

o Objective: To monitor Codling Moth populations and test the efficacy of different pheromone

lures.
o Methodology:
o Trap Type: Delta-traps with sticky inserts are commonly used.[10]
o Lure Dispenser: Red rubber septa are often used as dispensers for the pheromone.[10]

o Pheromone Loading: A specific dose, for example, 100 pg of Codlemone dissolved in a
solvent like n-heptane, is loaded onto the septum.[10]

o Trap Placement: Traps are suspended in orchards at a height of approximately 2 meters,
with a distance of 10-12 meters between traps.[10]

o Data Collection: The number of moths captured in the traps is recorded at regular

intervals.
Flight Tunnel Assays:

» Objective: To observe the behavioral response of male Codling Moths to Codlemone in a

controlled environment.
o Methodology:

o Apparatus: A Plexiglas flight tunnel (e.g., 0.9 x 0.9 x 3 m) is used.[10]
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o Experimental Conditions: The environment is controlled for temperature (e.g., 20 + 1 °C),
relative humidity (e.g., 30 + 2%), wind speed (e.g., 0.3 m/s), and light intensity (e.g., 3.6
1X).[10]

o Pheromone Source: A rubber septum loaded with a specific amount of Codlemone (e.g.,
100 pg) is placed at the upwind end of the tunnel.[10]

o Procedure: Male moths (2-3 days old and virgin) are introduced at the downwind end of
the tunnel and their flight behavior towards the pheromone source is observed and
recorded for a set period (e.g., 3 minutes).[10]

o Analysis: The proportion of males that successfully reach the odor source is analyzed to
determine the attractiveness of the pheromone.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Codlemone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669284#personal-protective-equipment-for-
handling-codlemone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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